![molecular formula C5H6N2O2S B1333726 5-(Hydroxymethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one CAS No. 93185-31-0](/img/structure/B1333726.png)
5-(Hydroxymethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(Hydroxymethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one, also known as Thio-U, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. Thio-U is a heterocyclic compound that contains a pyrimidine ring, a thioxo group, and a hydroxymethyl group. The compound has been synthesized using different methods, and its mechanism of action has been studied in detail. Thio-U has shown promising results in various biochemical and physiological assays, making it a potential candidate for future research.
Scientific Research Applications
Synthesis and Pharmacological Properties
- Synthesis of 6-Thiosubstituted Derivatives : This research involves synthesizing 6-thiosubstituted 5-ethoxycarbonyl derivatives and 6-substituted 5-hydroxy derivatives of the compound. The study aimed to evaluate the influence of alkyl substituents with polar/hydrophilic functionalities and assess the effects of incorporating sulfur in a thiophene moiety. The compounds showed maintained or increased local anesthetic activity, with some preserving antiarrhythmic and antiinflammatory activity (Ranise et al., 1997).
Biochemical Research
- Docking Study for Variola Virus : A study on three novel compounds related to the compound demonstrated their synthesis from environmentally friendly materials. These compounds showed high ligand-receptor binding interactions in a docking study, suggesting potential as an alternative to FDA-approved drugs for the treatment of variola virus (Gerçek et al., 2022).
Medicinal Chemistry and Cell Studies
- Synthesis and Antiproliferative Effects : This research developed an efficient synthetic method for novel 4,4-disubstituted 3,4-dihydropyrimidin-2(1H)-ones and thiones, which were previously inaccessible for medicinal chemistry. These compounds were assessed for their antiproliferative effect on a human promyelocytic leukemia cell line, HL-60, showing significant inhibitory activity (Nishimura et al., 2022).
Chemical Synthesis and Reactions
- Amidoalkylation and Structural Analogs : A study focused on the amidoalkylation of 6-hydroxy-5-isopropyl derivatives, a key step in synthesizing new structural analogs of isothiobarbamine. The reaction resulted in a mixture of mono-, di-, and trisubstituted products, providing insights into the low regioselectivity of the reaction (Novakov et al., 2020).
Mechanism of Action
Target of Action
It is structurally similar to 5-hydroxymethylfurfural , which has been shown to interact with various biological targets .
Mode of Action
Based on its structural similarity to 5-hydroxymethylfurfural , it may interact with its targets through similar mechanisms, such as binding to active sites or modulating enzymatic activity .
Biochemical Pathways
It is known that 5-hydroxymethylfurfural, a structurally similar compound, is involved in various biochemical pathways .
Pharmacokinetics
5-hydroxymethylfurfural, a structurally similar compound, is known to be highly soluble in both water and organic solvents .
Result of Action
It is known that 5-hydroxymethylfurfural, a structurally similar compound, can produce various furan-based primary, secondary, and tertiary amines .
Action Environment
It is known that the production of 5-hydroxymethylfurfural, a structurally similar compound, can be influenced by various factors, including the presence of high-boiling solvents like dimethyl sulfoxide (dmso) .
Properties
IUPAC Name |
5-(hydroxymethyl)-2-sulfanylidene-1H-pyrimidin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O2S/c8-2-3-1-6-5(10)7-4(3)9/h1,8H,2H2,(H2,6,7,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANMAXDCIDVNRHA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=O)NC(=S)N1)CO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90371458 |
Source
|
Record name | 5-(Hydroxymethyl)-2-sulfanylidene-2,3-dihydropyrimidin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90371458 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
93185-31-0 |
Source
|
Record name | 5-(Hydroxymethyl)-2-sulfanylidene-2,3-dihydropyrimidin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90371458 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.